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Compound of Interest

Compound Name:
4-Aminooctanoic

acid;hydrochloride

Cat. No.: B5235187

Get Quote

Executive Summary & Chemical Identity
4-Aminooctanoic acid hydrochloride (often investigated as a GABA analog or pharmaceutical

intermediate) presents specific disposal challenges due to its status as an amphoteric organic

salt. While not typically classified as a P-listed or U-listed acute toxin under US EPA RCRA

regulations, it must be managed as hazardous chemical waste due to its potential biological

activity, acidity (hydrochloride moiety), and status as a research compound.

This guide provides a self-validating disposal protocol ensuring compliance with 40 CFR 261

(RCRA) and minimizing environmental impact.
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Property Detail

Chemical Name 4-Aminooctanoic acid hydrochloride

CAS Number
689-50-9 (Free acid); HCl salt implies

stoichiometric addition of HCl

Molecular Formula C₈H₁₇NO₂[1][2][3] · HCl

Physical State White to off-white crystalline solid

Acidity
Aqueous solutions likely acidic (pH < 4.0) due to

HCl hydrolysis

Hazard Class
Irritant (Skin/Eye), Corrosive (if wet/solution),

Target Organ Toxicity (Respiratory)

Hazard Identification & Pre-Disposal Handling
Before initiating disposal, the waste generator must characterize the material. Treat 4-

Aminooctanoic acid hydrochloride as a Contact Hazard and Potential Sensitizer.

Personal Protective Equipment (PPE) Matrix
Protection Level Requirement Rationale

Respiratory N95 or P100 Respirator

Prevents inhalation of fine

crystalline dust during

weighing/transfer.

Dermal
Nitrile Gloves (Double-gloved

recommended)

Protects against acidic irritation

and potential transdermal

absorption.

Ocular Chemical Splash Goggles
Essential protection against

acidic dust or splashes.

Body Lab Coat + Chemical Apron
Prevents contamination of

personal clothing.

Storage Prior to Disposal[3][4][5]
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Segregation: Store away from Strong Oxidizers (e.g., permanganates, nitrates) and Strong

Bases (e.g., sodium hydroxide) to prevent exothermic neutralization or degradation.

Labeling: Container must be labeled "HAZARDOUS WASTE - 4-Aminooctanoic Acid HCl."

Container: High-density polyethylene (HDPE) or glass. Avoid metal containers due to

potential corrosion from the hydrochloride salt.

Disposal Decision Logic (Workflow)
The following decision tree dictates the operational flow for disposing of 4-Aminooctanoic acid

hydrochloride based on its physical state and purity.
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Waste Generation:
4-Aminooctanoic Acid HCl

Determine Physical State

Solid Waste
(Pure or Spill Debris)

Solid

Liquid Waste
(Reaction Mixture/Solution)

Liquid

Pack in HDPE/Glass Container
Label: 'Solid Organic Waste'

Check pH & Solvent

Stream A: Non-Halogenated
Organic Waste

Aqueous (Acidic pH < 4)

Aqueous

Organic Solvent Mixture

Organic

Neutralization Step
Adjust to pH 5-9 with NaHCO3

<10% Halogens

Stream B: Aqueous
Chemical Waste

Final Fate: High-Temp Incineration
(Licensed Facility)
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Figure 1: Operational decision matrix for the segregation and disposal of amino acid

hydrochloride salts.

Detailed Disposal Procedures
Scenario A: Solid Waste (Pure Substance or Spill
Cleanup)
Primary Directive: Do not dissolve solids for the sole purpose of disposal. Solid waste

incineration is the most cost-effective and safe method.

Containment: Transfer the solid material into a wide-mouth HDPE jar or a heavy-duty clear

plastic waste bag (double-bagged).

Labeling: Affix a hazardous waste tag.

Constituents: "4-Aminooctanoic acid hydrochloride"

Hazard Checkboxes: Check "Irritant" and "Corrosive" (if hygroscopic/wet).

Debris: Contaminated paper towels, weigh boats, and gloves should be placed in the same

solid waste stream.

Scenario B: Aqueous Solutions (pH Adjustment)
Context: The hydrochloride salt will lower the pH of water, potentially creating a D002

(Corrosive) RCRA waste if pH ≤ 2.

Measurement: Check the pH of the waste solution using a calibrated pH meter or wide-range

pH strip.

Neutralization (Optional but Recommended):

Why? Many waste haulers charge premiums for highly acidic liquids.

Protocol: Slowly add saturated Sodium Bicarbonate (NaHCO₃) solution to the waste while

stirring. Watch for CO₂ evolution (fizzing). Continue until pH is between 6 and 9.
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Segregation: Pour into the "Aqueous Chemical Waste" carboy.

Critical: Do NOT mix with organic solvents if the facility separates aqueous and organic

streams.

Scenario C: Organic Solvent Mixtures
Context: If the compound is dissolved in methanol, ethanol, or DMSO.

Classification: This is "Mixed Organic Waste."

Halogen Check: 4-Aminooctanoic acid HCl contains chloride, but typically in low weight

percentages. Unless dissolved in a halogenated solvent (like DCM or Chloroform), this

usually qualifies as Non-Halogenated Organic Waste.

Action: Collect in a solvent safety can or carboy compatible with the solvent carrier.

Regulatory Compliance & "Cradle-to-Grave"
Stewardship
RCRA Classification (40 CFR 261)

Listed Waste: 4-Aminooctanoic acid is not explicitly listed on the EPA P-list (acutely toxic) or

U-list (toxic).

Characteristic Waste:

Ignitability (D001): No (unless in flammable solvent).

Corrosivity (D002): Possible if in aqueous solution with pH ≤ 2.[4]

Reactivity (D003): No.

Toxicity (D004-D043): Not a TCLP metal or pesticide.

Generator Status: As a researcher, you must apply Process Knowledge. Even if not

regulated, the "Cradle-to-Grave" liability remains. Drain disposal is strictly prohibited for this

compound due to its biological activity as a GABA analog.
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Emergency Spill Response
In the event of a powder spill outside a fume hood:

Evacuate the immediate area to let dust settle (5-10 mins).

Don PPE: Goggles, N95 respirator, nitrile gloves.

Neutralize: Cover the spill with a weak base (soda ash or sodium bicarbonate) to neutralize

the HCl component.

Collect: Sweep up carefully to avoid dust generation.[5] Place in a hazardous waste

container.

Clean: Wash the area with soap and water; collect the rinsate as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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